Cas no 2165960-91-6 ((3S,5aS,9aS,10aS)-3-Methyldecahydropyrazino1,2-aindol-4(1H)-one)

• Product Name: (3S,5aS,9aS,10aS)-3-Methyldecahydropyrazino1,2-aindol-4(1H)-one
• CAS No: 2165960-91-6
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 5037163
• Update Time: 2025-10-31

(3S,5aS,9aS,10aS)-3-Methyldecahydropyrazino1,2-aindol-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• Perindopril Impurity 11
• Perindopril Impurity 47
• (3S,5aS,9aS,10aS)-3-Methyldecahydropyrazino1,2-aindol-4(1H)-one

• Inchi： 1S/C12H20N2O/c1-8-12(15)14-10(7-13-8)6-9-4-2-3-5-11(9)14/h8-11,13H,2-7H2,1H3/t8-,9-,10-,11-/m0/s1
• InChI Key： QLFDPCCJAPUHIS-NAKRPEOUSA-N
• SMILES： N12C(=O)[C@H](C)NC[C@]1([H])C[C@@]1([H])[C@]2([H])CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (3S,5aS,9aS,10aS)-3-Methyldecahydropyrazino1,2-aindol-4(1H)-one

Compound Introduction: (3S,5aS,9aS,10aS)-3-Methyldecahydropyrazino1,2-aindol-4(1H)-one (CAS No. 2165960-91-6)

Compound (3S,5aS,9aS,10aS)-3-Methyldecahydropyrazino1,2-aindol-4(1H)-one, identified by its unique Chemical Abstracts Service Number CAS No. 2165960-91-6, is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of decahydropyrazinoindole derivatives, a structural motif known for its diverse biological activities and potential therapeutic applications. The precise stereochemistry of this molecule, as indicated by the (3S,5aS,9aS,10aS) configuration, underscores its importance in the development of enantiomerically pure pharmaceutical agents.

The significance of this compound lies in its potential as a lead structure for drug discovery. Decahydropyrazinoindole scaffolds have been explored for their ability to interact with various biological targets, including enzymes and receptors involved in metabolic pathways and signal transduction. Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of such molecules, enabling researchers to predict their binding affinities and pharmacokinetic properties with greater accuracy. The stereochemical purity of (3S,5aS,9aS,10aS)-3-Methyldecahydropyrazino1,2-aindol-4(1H)-one is particularly noteworthy, as it is well-documented that enantiomeric purity can significantly influence a molecule's biological activity and safety profile.

In the context of modern drug development, the synthesis of complex chiral molecules like (3S,5aS,9aS,10aS)-3-Methyldecahydropyrazino1,2-aindol-4(1H)-one represents a significant challenge. However, recent innovations in asymmetric synthesis have made it possible to produce these compounds with high enantiomeric excess (ee) and yield. For instance, transition-metal-catalyzed reactions and biocatalytic methods have been employed to achieve the desired stereoselectivity. These advancements not only streamline the synthetic pathway but also reduce the cost associated with producing enantiomerically pure compounds.

The potential therapeutic applications of (3S,5aS,9aS,10aS)-3-Methyldecahydropyrazino1,2-aindol-4(1H)-one are broad and multifaceted. Preclinical studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammation and oxidative stress. Given the growing interest in targeting these pathways for the treatment of chronic diseases such as diabetes and neurodegenerative disorders, (3-Methyldecahydropyrazino1,2-aindol-4(1H)-one has emerged as a promising candidate for further investigation. Additionally, its structural similarity to known bioactive molecules suggests that it may serve as a scaffold for designing novel therapeutics with enhanced efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential to be developed into a prodrug or an analog with improved pharmacokinetic properties. Prodrugs are designed to enhance drug delivery by converting into active forms within the body. The decahydropyrazinoindole core of (3-S-Methyl-decahydropyrazino[1',2':1''',2''']indol]-4'(1H)-one can be engineered to include functional groups that improve solubility or stability during storage and transport. Such modifications are crucial for ensuring that pharmaceutical agents reach their target sites in adequate concentrations while minimizing degradation.

The role of stereochemistry in determining biological activity cannot be overstated. The four stereocenters at positions 3, 5a, 9a, and 10a contribute to the unique three-dimensional structure of this molecule. This spatial arrangement influences how it interacts with biological targets at the molecular level. High-resolution crystallographic studies have provided valuable insights into these interactions by revealing detailed binding modes between (3-S-Methyl-decahydropyrazino[1',2':1''',2''']indol]-4'(1H)-one derivatives and their target proteins or enzymes. Such structural information is essential for optimizing drug design and improving therapeutic outcomes.

Recent research has also highlighted the importance of understanding the metabolic fate of complex molecules like CAS No 2165960-91-6 derivatives. Metabolism plays a critical role in determining a drug's efficacy and safety profile by influencing its absorption rate (A), distribution (D), metabolism (M), excretion (E), and toxicity (T). Advanced analytical techniques such as liquid chromatography-mass spectrometry (LC-MS) have enabled researchers to track metabolic pathways in vivo with high precision. This knowledge is invaluable for predicting potential side effects and designing molecules that exhibit favorable pharmacokinetic profiles.

The synthesis of chiral compounds like CAS No 2165960-91-6 often involves multi-step reactions that require careful optimization to achieve high yields and enantiomeric purity. Recent developments in flow chemistry have provided an alternative approach to traditional batch processing by enabling continuous synthesis under controlled conditions. Flow systems offer several advantages over conventional methods:

• Improved reproducibility
• Enhanced safety due to minimized solvent exposure
• Greater scalability for industrial production

The growing interest in natural product-inspired drug design has also influenced research on compounds like CAS No 2165960-91-6. Many bioactive molecules isolated from plants or microorganisms share structural features with decahydropyrazinoindole derivatives. By leveraging natural product scaffolds as starting points for medicinal chemistry programs, (3-S-Methyl-decahydropyrazino[1',2':1''',2''']indol]-4'(1H)-one analogs can be designed with improved bioavailability or target specificity.

In conclusion, Compound CAS No 2165960-91-6, specifically identified as (3-S-Methyl-decahydropyrazino[1',2':1''',2''']indol]-4'(1H)-one, represents a significant advancement in pharmaceutical chemistry due to its complex stereochemistry and potential therapeutic applications. The precise stereochemical configuration, (3-S-Methyl-decahydropyrazino[1',2':1''',2''']indol]-4'(1H)-one configuration, ensures that this compound can interact effectively with biological targets while minimizing unwanted side effects. As research continues to uncover new synthetic methodologies and pharmacological insights, CAS No 2165960-91-6 derivatives will undoubtedly play an increasingly important role in the development of next-generation therapeutics.